Cas no 1252435-43-0 (2,6-dichloro-5-fluoro-N-[(4-fluorophenyl)(thiophen-2-yl)methyl]pyridine-3-carboxamide)

• Product Name: 2,6-dichloro-5-fluoro-N-[(4-fluorophenyl)(thiophen-2-yl)methyl]pyridine-3-carboxamide
• CAS No: 1252435-43-0
• MF: C₁₇H₁₀Cl₂F₂N₂OS
• MW: 399.241907596588
• CID: 6342919
• PubChem ID: 51135593
• Update Time: 2025-11-03

2,6-dichloro-5-fluoro-N-[(4-fluorophenyl)(thiophen-2-yl)methyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1252435-43-0
• EN300-26604803
• AKOS033026556
• 2,6-dichloro-5-fluoro-N-[(4-fluorophenyl)-thiophen-2-ylmethyl]pyridine-3-carboxamide
• 2,6-dichloro-5-fluoro-N-[(4-fluorophenyl)(thiophen-2-yl)methyl]pyridine-3-carboxamide
• Z1082427554

• Inchi： 1S/C17H10Cl2F2N2OS/c18-15-11(8-12(21)16(19)23-15)17(24)22-14(13-2-1-7-25-13)9-3-5-10(20)6-4-9/h1-8,14H,(H,22,24)
• InChI Key： LQKGSYUWHLDYPP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C(NC(C1=CC=CS1)C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 397.9858958g/mol
• Monoisotopic Mass: 397.9858958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 70.2Ų

Additional information on 2,6-dichloro-5-fluoro-N-[(4-fluorophenyl)(thiophen-2-yl)methyl]pyridine-3-carboxamide

2,6-Dichloro-5-fluoro-N-[(4-fluorophenyl)(thiophen-2-yl)methyl]pyridine-3-carboxamide (CAS No. 1252435-43-0)

The compound 2,6-dichloro-5-fluoro-N-[(4-fluorophenyl)(thiophen-2-yl)methyl]pyridine-3-carboxamide (CAS No. 1252435-43-0) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry. The molecule incorporates multiple functional groups, including chlorines at positions 2 and 6, a fluorine at position 5, and a substituted amide group at position 3. The presence of these substituents contributes to its distinct physical and chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and coupling reactions. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling to achieve high yields and purity levels. These methods not only enhance the efficiency of the synthesis process but also minimize environmental impact, aligning with the principles of green chemistry.

The structure of CAS No. 1252435-43-0 features a pyridine ring with electron-withdrawing groups (chlorines and fluorine) that significantly influence its electronic behavior. The amide group attached to the pyridine ring introduces additional functionality, making this compound a promising candidate for various applications. For instance, the molecule has shown potential as a ligand in metalloenzyme mimicry studies, where its ability to coordinate with metal ions is exploited for catalytic purposes.

In terms of biological activity, 2,6-dichloro-5-fluoro-N-[(4-fluorophenyl)(thiophen-2-yl)methyl]pyridine-3-carboxamide has been investigated for its anti-inflammatory and antioxidant properties. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines and scavenge free radicals, suggesting its potential as a therapeutic agent in inflammatory diseases. Furthermore, the compound's interaction with cellular receptors has been explored using computational modeling techniques, providing insights into its pharmacokinetic profile.

The thiophene moiety in this compound adds another layer of complexity to its structure and functionality. Thiophene rings are known for their aromaticity and stability under various reaction conditions, making them valuable components in drug design. In this case, the thiophene group enhances the molecule's solubility and bioavailability, which are critical factors for its potential use in pharmaceutical applications.

Recent research has also focused on the electrochemical properties of CAS No. 1252435-43-, particularly its application in organic electronics. The compound has been tested as an electron transport layer material in organic light-emitting diodes (OLEDs), where its high electron mobility and stability under operational conditions make it a promising candidate for next-generation display technologies.

In conclusion, 2,6-dichloro_5_fluoro_N_[(4_fluorophenyl)(thiophen_2_yl)methyl]pyridine_3_carboxamide (CAS No. 1252435_43_0) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure enables it to serve as a versatile building block in synthetic chemistry while exhibiting promising biological and electronic properties that warrant further exploration.